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Compound of Interest

Compound Name: Ni(II) Protoporphyrin IX

Cat. No.: B12414444 Get Quote

Technical Guide: Ni(II) Protoporphyrin IX
For Researchers, Scientists, and Drug Development Professionals

Introduction
Ni(II) Protoporphyrin IX is a metalloporphyrin complex with significant applications in various

fields of scientific research, including biochemistry, materials science, and drug development.

This document provides a comprehensive overview of its chemical properties, safety

information, and key experimental applications.

Chemical and Physical Properties
Ni(II) Protoporphyrin IX, with the CAS number 15415-30-2, is a derivative of the naturally

occurring Protoporphyrin IX, where a nickel(II) ion is coordinated within the porphyrin ring.[1]

This coordination alters the electronic and chemical properties of the porphyrin, making it a

valuable tool for various studies.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12414444?utm_src=pdf-interest
https://www.benchchem.com/product/b12414444?utm_src=pdf-body
https://www.benchchem.com/product/b12414444?utm_src=pdf-body
https://frontierspecialtychemicals.com/product/niii-protoporphyrin-ix/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 15415-30-2 [1]

Molecular Formula C₃₄H₃₂N₄NiO₄ [1]

Molecular Weight 619.336 g/mol [1]

Appearance
Typically a dark purple or violet

solid

Storage
Store at room temperature,

protected from light
[1]

Safety Data Sheet (SDS) Overview
A comprehensive Safety Data Sheet (SDS) specifically for Ni(II) Protoporphyrin IX is not

readily available. However, based on the general properties of porphyrins and nickel

compounds, the following safety precautions should be observed. This information is not a

substitute for a formal SDS and a thorough risk assessment should be conducted before

handling.

1. Hazard Identification:

May be harmful if swallowed, inhaled, or absorbed through the skin.

The toxicological properties have not been thoroughly investigated.

Nickel compounds are classified as potential carcinogens and may cause skin sensitization.

2. First-Aid Measures:

Inhalation: Move to fresh air. If breathing is difficult, give oxygen.

Skin Contact: Wash off with soap and plenty of water.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.
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3. Handling and Storage:

Avoid contact with skin, eyes, and clothing.

Wear appropriate personal protective equipment (gloves, lab coat, safety glasses).

Handle in a well-ventilated area.

Store in a tightly closed container in a dry and cool place, protected from light.[1]

4. Disposal:

Dispose of in accordance with local, state, and federal regulations.

Experimental Protocols
General Protocol for Microwave-Assisted Synthesis of
Metalloporphyrins
This protocol is adapted from a general method for the synthesis of metalloporphyrins and can

be applied for the synthesis of Ni(II) Protoporphyrin IX.

Materials:

Protoporphyrin IX

Nickel(II) acetate tetrahydrate

N,N-Dimethylformamide (DMF)

Microwave reactor

Procedure:

In a microwave reaction vessel, dissolve Protoporphyrin IX in DMF.

Add a molar excess (typically 4-5 equivalents) of Nickel(II) acetate tetrahydrate to the

solution.
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Seal the vessel and place it in the microwave reactor.

Heat the reaction mixture using microwave irradiation. Typical conditions are 150-200 °C for

5-15 minutes.

After the reaction is complete, allow the vessel to cool to room temperature.

The progress of the reaction can be monitored by UV-Vis spectroscopy, observing the shift in

the Soret band.

The product can be precipitated by the addition of water and collected by filtration.

Further purification can be achieved by chromatography if necessary.

Protocol for Heme Oxygenase-1 (HO-1) Inhibition Assay
Ni(II) Protoporphyrin IX is known to interact with heme oxygenase. The following is a general

protocol for an in vitro HO-1 inhibition assay, which can be adapted to study the effects of Ni(II)
Protoporphyrin IX.

Materials:

Purified recombinant Heme Oxygenase-1 (HO-1)

Hemin (substrate)

NADPH

Rat liver cytosol (as a source of biliverdin reductase)

Ni(II) Protoporphyrin IX (inhibitor)

Reaction buffer (e.g., 100 mM potassium phosphate buffer, pH 7.4)

Chloroform

Procedure:

Prepare a reaction mixture containing the reaction buffer, rat liver cytosol, and hemin.
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Add varying concentrations of Ni(II) Protoporphyrin IX to the reaction mixture to test for

inhibition. A control with no inhibitor should be included.

Pre-incubate the mixture for a few minutes at 37°C.

Initiate the reaction by adding a solution of NADPH.

Incubate the reaction at 37°C for a specified time (e.g., 30-60 minutes).

Stop the reaction by adding an equal volume of chloroform and vortexing vigorously.

Centrifuge the mixture to separate the aqueous and organic phases.

The product of the reaction, bilirubin, will be in the chloroform layer.

Carefully remove the chloroform layer and measure the absorbance at approximately 464

nm to quantify the amount of bilirubin produced.

Calculate the percentage of inhibition by comparing the absorbance of the samples with the

inhibitor to the control.

Signaling Pathway and Experimental Workflow
Diagrams
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General Workflow for Synthesis and Characterization of Ni(II) Protoporphyrin IX
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Caption: Workflow for Ni(II) Protoporphyrin IX Synthesis and Analysis.
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Inhibition of Heme Oxygenase Pathway by Ni(II) Protoporphyrin IX
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Caption: Ni(II) Protoporphyrin IX as an Inhibitor of Heme Oxygenase-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12414444#ni-ii-protoporphyrin-ix-cas-number-and-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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